Cas no 1804954-30-0 (3-Amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine)

• Product Name: 3-Amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine
• CAS No: 1804954-30-0
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4852735
• Update Time: 2025-10-28

3-Amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H4F3N3/c8-3-2-13-4(1-11)6(12)5(3)7(9)10/h2,7H,12H2
• InChI Key： TWSWKVFBBWBHPM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C#N)C=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine

Introduction to 3-Amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1804954-30-0)

3-Amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804954-30-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of multiple fluorine atoms and functional groups such as amino and cyano moieties enhances its chemical reactivity and potential therapeutic applications.

The structural features of 3-amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine contribute to its unique properties and make it a promising candidate for further investigation. The electron-withdrawing nature of the cyano group and the electron-donating effect of the amino group create a balance that influences its interactions with biological targets. Additionally, the difluoromethyl substituent at the 4-position introduces metabolic stability, which is often a critical factor in drug design.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The fluorine atoms in 3-amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine not only enhance lipophilicity but also modulate binding affinity to biological targets, making it an attractive molecule for medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of novel bioactive molecules. The combination of the amino, cyano, and difluoromethyl groups provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific applications. For instance, the amino group can be used for further functionalization via coupling reactions, while the cyano group can serve as a precursor for other functional moieties.

Recent studies have highlighted the role of fluorinated pyridines in developing kinase inhibitors, which are crucial in targeted cancer therapy. The structural motif of 3-amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine shares similarities with known kinase inhibitors, suggesting its potential utility in this context. Researchers have demonstrated that fluorinated pyridines can improve drug-like properties such as solubility, bioavailability, and target specificity.

The cyano group in 3-amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine also plays a significant role in its reactivity. It can undergo various transformations, including reduction to an amine or conversion to a carboxylic acid derivative, depending on the synthetic strategy. These transformations open up avenues for creating structurally diverse derivatives with tailored biological activities.

In agrochemical research, fluorinated pyridines have been explored for their potential as herbicides, fungicides, and insecticides. The unique electronic properties of these compounds contribute to their efficacy against various pests and pathogens. The structural framework of 3-amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine aligns well with this area of interest, making it a candidate for developing novel crop protection agents.

The synthesis of 3-amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions at the fluoropyridine core followed by functional group interconversions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound's potential.

The pharmacokinetic properties of 3-amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine are also an area of active investigation. Studies have shown that fluorinated compounds can exhibit improved metabolic stability due to the electron-withdrawing effect of fluorine atoms. This stability is often desirable in drug candidates as it reduces degradation by enzymatic pathways.

Moreover, the presence of both amino and cyano groups provides opportunities for prodrug strategies, where these groups can be selectively activated or hydrolyzed under physiological conditions to release active pharmacophores. Such strategies can enhance drug delivery and bioavailability.

Computational modeling has played a crucial role in understanding the interactions between 3-amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine and biological targets. Molecular docking studies have revealed its potential binding affinity to various enzymes and receptors involved in disease pathways. These insights have guided rational drug design efforts aimed at optimizing its therapeutic efficacy.

The versatility of 3-amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine as a scaffold has led to its incorporation into numerous research programs across academic institutions and pharmaceutical companies. Its unique structural features make it a valuable tool for exploring new chemical spaces and discovering innovative treatments for unmet medical needs.

In conclusion,3-amino-2-cyano-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1804954-30-0) represents a promising compound with significant potential in pharmaceutical and agrochemical applications. Its structural complexity, combined with its favorable physicochemical properties, makes it an attractive candidate for further development. Continued research efforts are expected to uncover new therapeutic uses and refine synthetic methodologies for this versatile molecule.